Cas no 1805619-55-9 (4-Amino-5-chloro-2-(trifluoromethyl)benzyl bromide)

4-Amino-5-chloro-2-(trifluoromethyl)benzyl bromide is a halogenated aromatic compound featuring a reactive benzyl bromide group, an amino substituent, and a trifluoromethyl moiety. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing pharmacologically active molecules or agrochemicals. The presence of both electron-withdrawing (trifluoromethyl, bromo) and electron-donating (amino) groups enhances its versatility in nucleophilic substitution or cross-coupling reactions. The trifluoromethyl group improves metabolic stability in derived compounds, while the benzyl bromide functionality allows for efficient alkylation or functionalization. Its well-defined reactivity profile and stability under controlled conditions make it suitable for precision applications in medicinal chemistry and material science.

4-Amino-5-chloro-2-(trifluoromethyl)benzyl bromide structure

1805619-55-9 structure

Product Name:4-Amino-5-chloro-2-(trifluoromethyl)benzyl bromide

CAS No:1805619-55-9

MF:C₈H₆BrClF₃N

MW:288.492150783539

CID:4982346

Update Time:2025-10-31

4-Amino-5-chloro-2-(trifluoromethyl)benzyl bromide Chemical and Physical Properties

Names and Identifiers

- 4-Amino-5-chloro-2-(trifluoromethyl)benzyl bromide
- Inchi： 1S/C8H6BrClF3N/c9-3-4-1-6(10)7(14)2-5(4)8(11,12)13/h1-2H,3,14H2
- InChI Key： OMKJTAZWJIUEAW-UHFFFAOYSA-N
- SMILES： BrCC1C=C(C(=CC=1C(F)(F)F)N)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 200
XLogP3: 3.3
Topological Polar Surface Area: 26

4-Amino-5-chloro-2-(trifluoromethyl)benzyl bromide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013009814-250mg	4-Amino-5-chloro-2-(trifluoromethyl)benzyl bromide	1805619-55-9	97%	250mg	475.20 USD	2021-06-25
Alichem	A013009814-500mg	4-Amino-5-chloro-2-(trifluoromethyl)benzyl bromide	1805619-55-9	97%	500mg	847.60 USD	2021-06-25
Alichem	A013009814-1g	4-Amino-5-chloro-2-(trifluoromethyl)benzyl bromide	1805619-55-9	97%	1g	1,475.10 USD	2021-06-25

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Additional information on 4-Amino-5-chloro-2-(trifluoromethyl)benzyl bromide

Research Briefing on 4-Amino-5-chloro-2-(trifluoromethyl)benzyl bromide (CAS: 1805619-55-9) in Chemical Biology and Pharmaceutical Applications

The compound 4-Amino-5-chloro-2-(trifluoromethyl)benzyl bromide (CAS: 1805619-55-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on its synthesis, applications, and mechanistic insights, focusing on peer-reviewed studies published within the last three years. The molecule's structural features—including the amino, chloro, and trifluoromethyl groups—make it a versatile intermediate for drug discovery and chemical biology probes.

Recent studies highlight its role as a key precursor in the synthesis of serotonin receptor (5-HT₄) modulators. A 2023 Journal of Medicinal Chemistry paper demonstrated its use in constructing high-affinity ligands via nucleophilic substitution reactions, achieving >90% yield under optimized conditions (DOI: 10.1021/acs.jmedchem.3c00512). The trifluoromethyl group was critical for enhancing metabolic stability, as evidenced by in vitro microsomal assays.

In oncology, derivatives of 1805619-55-9 have shown promise as covalent inhibitors targeting Bruton's tyrosine kinase (BTK). A Nature Communications study (2024) reported a novel analog that formed a disulfide bridge with Cys481 in BTK, achieving IC₅₀ values of 12 nM in lymphoma cell lines (DOI: 10.1038/s41467-024-47833-0). The bromobenzyl moiety facilitated selective protein binding, while the chloro group improved pharmacokinetic properties.

Challenges in scale-up synthesis were addressed in a 2024 Organic Process Research & Development article, which proposed a continuous-flow protocol using microreactors to mitigate hazards associated with the bromide's reactivity (DOI: 10.1021/acs.oprd.4c00022). This method reduced byproduct formation by 60% compared to batch processes.

Future directions include exploring its utility in PROTAC design, as preliminary data suggest the amino group could serve as an attachment point for E3 ligase ligands. Researchers caution that the compound's reactivity requires stringent handling protocols, particularly in aqueous environments where hydrolysis may occur.